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Compound of Interest

Compound Name: PZ-1922

Cat. No.: B12367012 Get Quote

An In-depth Technical Guide to PZ-1922
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PZ-1922, a novel psychoactive

compound with potential therapeutic applications. The document details its chemical properties,

mechanism of action, and key experimental findings, offering valuable insights for researchers

and professionals in the field of drug discovery and development.

Chemical and Physical Properties
PZ-1922 is a piperazinyl-pyrroloquinoline analog. Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 1648744-85-7 [1]

Molecular Formula (HCl salt) C22H22Cl2N4 [2]

Molecular Formula (Free Base) C22H21ClN4

Molecular Weight (HCl salt) 413.35 g/mol [2]

Molecular Weight (Free Base) 376.88 g/mol

Appearance White to beige powder

Solubility DMSO: 2 mg/mL

Storage Temperature -10 to -25°C

Mechanism of Action
PZ-1922 is a multi-target compound that acts as a potent and selective antagonist for the

serotonin 5-HT6 and 5-HT3 receptors, and as a reversible inhibitor of monoamine oxidase B

(MAO-B).[3] This triple-action profile makes it a compound of significant interest for

neurodegenerative and psychiatric disorders.

The binding affinities and inhibitory concentrations for its primary targets are detailed below:

Target Kᵢ (nM) pIC₅₀ Reference

5-HT6 Receptor 17 [3]

5-HT3 Receptor 0.45 [3]

MAO-B 8.93 [3]

The high selectivity of PZ-1922 for these targets over other receptors, such as MAO-A and

hERG, suggests a favorable side-effect profile.

Signaling Pathways and Experimental Workflows
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The multifaceted mechanism of action of PZ-1922 involves the modulation of several key

signaling pathways implicated in cognitive function and neuroinflammation. The following

diagrams illustrate these interactions and a typical experimental workflow for assessing its

efficacy.
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PZ-1922 multitarget signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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